Cas no 1781834-06-7 (3-(5-bromo-1H-indol-2-yl)propanoic acid)

• Product Name: 3-(5-bromo-1H-indol-2-yl)propanoic acid
• CAS No: 1781834-06-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5909153
• PubChem ID: 82625289
• Update Time: 2025-11-02

3-(5-bromo-1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1H-indol-2-yl)propanoic acid
• EN300-1898310
• 1781834-06-7

• Inchi： 1S/C11H10BrNO2/c12-8-1-3-10-7(5-8)6-9(13-10)2-4-11(14)15/h1,3,5-6,13H,2,4H2,(H,14,15)
• InChI Key： CXJLORMHLZDXCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CCC(=O)O)N2

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 3-(5-bromo-1H-indol-2-yl)propanoic acid

Comprehensive Guide to 3-(5-bromo-1H-indol-2-yl)propanoic acid (CAS No. 1781834-06-7): Properties, Applications, and Market Insights

3-(5-bromo-1H-indol-2-yl)propanoic acid (CAS 1781834-06-7) is a specialized brominated indole derivative that has gained significant attention in pharmaceutical research and organic synthesis. This compound, with its unique molecular structure featuring a 5-bromo substitution on the indole ring, serves as a valuable building block for various bioactive molecules. Researchers and industry professionals frequently search for information about this compound's synthesis methods, pharmacological potential, and commercial availability, making it a trending topic in medicinal chemistry circles.

The chemical structure of 3-(5-bromo-1H-indol-2-yl)propanoic acid combines an indole core with a propanoic acid side chain, creating versatile reactivity patterns. The presence of the bromine atom at the 5-position enhances its utility in cross-coupling reactions, particularly in palladium-catalyzed transformations that are crucial for modern drug discovery. Recent publications in journals like Journal of Medicinal Chemistry highlight its role as a precursor for kinase inhibitors and GPCR-targeting compounds, addressing current research demands in oncology and neurological disorders.

From a synthetic chemistry perspective, CAS 1781834-06-7 offers multiple advantages. Its carboxylic acid functionality allows for easy derivatization into amides or esters, while the bromine substituent enables selective functionalization through modern coupling techniques. Laboratories working on high-throughput screening libraries often incorporate this scaffold due to its balanced physicochemical properties and drug-like characteristics. The compound's molecular weight (268.11 g/mol) and moderate lipophilicity make it particularly suitable for developing central nervous system (CNS) drugs, a hot topic in current pharmaceutical R&D.

Quality control parameters for 3-(5-bromo-1H-indol-2-yl)propanoic acid typically include HPLC purity (>98%), proper characterization by 1H NMR and 13C NMR spectroscopy, and confirmation of the bromine content through elemental analysis. Suppliers emphasize batch-to-batch consistency, as researchers require reliable materials for their structure-activity relationship (SAR) studies. The compound's stability under standard laboratory conditions (room temperature, protected from light) contributes to its popularity among medicinal chemists exploring novel indole-based therapeutics.

Market analysis reveals growing demand for 3-(5-bromo-1H-indol-2-yl)propanoic acid across North America, Europe, and Asia-Pacific regions, driven by increased investment in small molecule drug discovery. Pharmaceutical companies and CROs frequently search for reliable suppliers offering this compound in various quantities, from milligram-scale samples for initial screening to kilogram quantities for preclinical development. The global market for such specialty indole derivatives is projected to expand significantly, aligning with trends in personalized medicine and targeted therapies.

Environmental and safety considerations for handling CAS 1781834-06-7 follow standard laboratory protocols for organic compounds. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Disposal should comply with local regulations for brominated organic waste, reflecting the industry's growing emphasis on green chemistry principles and sustainable research practices.

Future research directions for 3-(5-bromo-1H-indol-2-yl)propanoic acid include exploration of its biological activity profile and potential as a fragment in fragment-based drug design (FBDD). Computational chemistry studies suggest interesting interactions with various enzyme binding sites, particularly in inflammation and neurodegeneration pathways. These applications align with current healthcare priorities and frequently searched topics in drug discovery databases, ensuring continued academic and industrial interest in this versatile chemical building block.